Cas no 851074-40-3 (O-Acetyl-n-tert-butylhydroxylamine Hydrochloride)

O-Acetyl-N-tert-butylhydroxylamine Hydrochloride is a chemically stable, crystalline compound primarily used as a versatile intermediate in organic synthesis and pharmaceutical research. Its acetyl-protected hydroxylamine moiety enables selective N–O bond cleavage under mild conditions, facilitating applications in the preparation of nitroxides, hindered amines, and other functionalized derivatives. The tert-butyl group enhances steric protection, improving stability during synthetic transformations. The hydrochloride salt form ensures better handling and solubility in polar solvents. This reagent is particularly valuable in radical chemistry and polymer stabilization studies, offering controlled reactivity and high purity for precise experimental outcomes. Its well-defined structure makes it a reliable choice for academic and industrial research applications.
O-Acetyl-n-tert-butylhydroxylamine Hydrochloride structure
851074-40-3 structure
Product Name:O-Acetyl-n-tert-butylhydroxylamine Hydrochloride
CAS No:851074-40-3
MF:C6H14ClNO2
MW:167.633861064911
MDL:MFCD12545957
CID:850569
PubChem ID:87561224
Update Time:2025-10-09

O-Acetyl-n-tert-butylhydroxylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • O-Acetyl-N-(tert-butyl)hydroxylamine hydrochloride
    • O-Acetyl-N-tert-butylhydroxylamine Hydrochloride
    • (tert-butylamino) acetate,hydrochloride
    • NULL
    • n-(acetyloxy)-2-methyl-2-propanamine hydrochloride
    • (tert-butylamino) acetate;hydrochloride
    • O-Acetyl-n-tert-butylhydroxylamine HCl
    • AX8250065
    • TERT-BUTYLAMINO ACETATE HYDROCHLORIDE
    • ST24048808
    • O-Acetyl-N-tert-butylhydroxylamineHydrochloride
    • 1-[(tert-Butylamino)oxy]ethan-1-one--hydrogen chlo
    • 2-Propanamine, N-(acetyloxy)-2-methyl-, hydrochloride (9CI)
    • MFCD12545957
    • O-Acetyl-N-(tert-butyl)hydroxylaminehydrochloride
    • DTXSID10659821
    • 851074-40-3
    • J-523143
    • O-Acetyl-N-(tert-butyl)hydroxylamine HCl
    • CWIOQGVXNNMFJC-UHFFFAOYSA-N
    • CS-0187596
    • A2138
    • AKOS016013178
    • 1-[(tert-Butylamino)oxy]ethan-1-one--hydrogen chloride (1/1)
    • AS-10620
    • SY057791
    • DB-335420
    • BJB07440
    • O-Acetyl-n-tert-butylhydroxylamine Hydrochloride
    • MDL: MFCD12545957
    • Inchi: 1S/C6H13NO2.ClH/c1-5(8)9-7-6(2,3)4;/h7H,1-4H3;1H
    • InChI Key: CWIOQGVXNNMFJC-UHFFFAOYSA-N
    • SMILES: Cl.O=C(C)ONC(C)(C)C

Computed Properties

  • Exact Mass: 167.07100
  • Monoisotopic Mass: 167.0713064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 104
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • PSA: 38.33000
  • LogP: 2.04550

O-Acetyl-n-tert-butylhydroxylamine Hydrochloride Security Information

  • Storage Condition:0-10°C

O-Acetyl-n-tert-butylhydroxylamine Hydrochloride Customs Data

  • HS CODE:2922509090
  • Customs Data:

    China Customs Code:

    2922509090

    Overview:

    2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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O-Acetyl-n-tert-butylhydroxylamine Hydrochloride Related Literature

Additional information on O-Acetyl-n-tert-butylhydroxylamine Hydrochloride

Introduction to O-Acetyl-n-tert-butylhydroxylamine Hydrochloride (CAS No. 851074-40-3)

O-Acetyl-n-tert-butylhydroxylamine Hydrochloride, a compound with the chemical formula C₉H₁₈NO₃·HCl, is a significant reagent in the field of organic synthesis and pharmaceutical research. This compound, identified by its CAS number 851074-40-3, has garnered attention due to its versatile applications in the development of novel therapeutic agents and biochemical intermediates. The presence of both acetyl and hydroxylamine functional groups makes it a valuable tool for chemists and pharmacologists exploring innovative synthetic pathways.

In recent years, the demand for high-purity reagents has surged, particularly in the pharmaceutical industry, where precision and efficiency are paramount. O-Acetyl-n-tert-butylhydroxylamine Hydrochloride stands out as a compound that meets these stringent requirements. Its hydrochloride salt form enhances stability and solubility, making it an ideal candidate for various chemical reactions and transformations. This has led to its widespread use in both academic research laboratories and industrial settings.

The compound's unique structure, featuring an acetyl group attached to a tertiary butyl-substituted hydroxylamine, contributes to its remarkable reactivity. This reactivity is particularly useful in the synthesis of complex molecules, including those with potential therapeutic applications. For instance, researchers have utilized this compound in the development of protease inhibitors, which are critical in treating diseases such as HIV and cancer. The acetyl group can participate in acetylation reactions, while the hydroxylamine moiety can engage in redox processes, making it a multifunctional intermediate.

Recent studies have highlighted the role of O-Acetyl-n-tert-butylhydroxylamine Hydrochloride in the synthesis of bioactive molecules. One notable application is its use in the preparation of chiral compounds, which are essential in drug development due to their specific biological activities. The tert-butyl group provides steric hindrance, influencing the stereochemistry of reactions involving this compound. This feature is particularly valuable in asymmetric synthesis, where controlling the spatial arrangement of atoms is crucial for achieving desired pharmacological effects.

The pharmaceutical industry has also explored the use of this compound in the development of novel antibiotics. By leveraging its reactive sites, chemists have been able to design molecules that disrupt bacterial cell wall synthesis or inhibit key enzymatic pathways. These efforts have led to promising candidates for treating multidrug-resistant infections, a growing concern globally. The versatility of O-Acetyl-n-tert-butylhydroxylamine Hydrochloride as a building block has thus contributed significantly to advancements in antibiotic research.

Beyond pharmaceutical applications, this compound finds utility in materials science and agrochemical research. Its ability to undergo selective modifications allows researchers to tailor its properties for specific applications. For example, it has been used in the synthesis of advanced polymers with enhanced durability and functionality. Additionally, its role as an intermediate in agrochemical formulations has been investigated, particularly in developing herbicides and fungicides that are more effective and environmentally friendly.

The production and handling of O-Acetyl-n-tert-butylhydroxylamine Hydrochloride require stringent quality control measures to ensure consistency and purity. Manufacturers adhere to rigorous standards to meet the demands of research institutions and pharmaceutical companies. Advanced purification techniques are employed to isolate the compound from impurities, ensuring that it meets the high standards required for sensitive applications.

In conclusion, O-Acetyl-n-tert-butylhydroxylamine Hydrochloride (CAS No. 851074-40-3) is a multifaceted compound with broad applications across various scientific disciplines. Its unique structural features make it an invaluable tool for organic synthesis and drug development. As research continues to uncover new possibilities, this compound is expected to play an even greater role in advancing scientific knowledge and innovation.

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